Cas no 96990-18-0 (Momordin Ic)

• Product Name: Momordin Ic
• CAS No: 96990-18-0
• MF: C₄₁H₆₄O₁₃
• MW: 764.939074516296
• MDL: MFCD11042256
• CID: 61874
• PubChem ID: 176596
• Update Time: 2025-05-19

Momordin Ic Chemical and Physical Properties

Names and Identifiers

• Momordin Ic
• (2S,3S,4S,5R,6R)-6-[[(3S,4aR,6aR,6bS,8aS,12aS,14aR,14bR)-8a-carboxy-4,4,6a,6b,11,11,14b-heptamethyl-1,2,3,4a,5,6,7,8,9,10,12,12a,14,14a-tetradecahydropicen-3-yl]oxy]-3,5-dihydroxy-4-[(2S,3R,4S,5R)-3,4
• 5'-O-glucopyranosyl-5-O-methylvisamminol
• b-D-Glucopyranosiduronic acid, (3b)-17-carboxy-28-norolean-12-en-3-yl3-O-b-D-xylopyranosyl-
• Momordin Ic
• oleanolic acid 3-O-monodesmoside
• Scoparianoside B
• X1188
• Momordin-Ic
• Momordin 1c
• s9159
• AB0029060
• N2588
• 990M180
• (3β)-17-Carboxy-28-norolean-12-en-3-yl 3-O-β-D-xylopyranosyl-β-D-glucopyranosiduronic acid (ACI)
• D
• 28-Noroleanane, β-D-glucopyranosiduronic acid deriv. (ZCI)
• Mormordin Ic
• AC-34122
• beta-D-Glucopyranosiduronic acid, (3beta)-17-carboxy-28-norolean-18-en-3-yl 3-O-betaD-xylopyranosyl-
• CCG-270448
• 28-Hydroxy-28-oxoolean-12-en-3-yl 3-O-pentopyranosylhexopyranosiduronic acid
• 96990-18-0
• 195971-47-2
• MOMORDINIC
• BDBM50591762
• CS-0008892
• DTXSID00914234
• A858653
• (2S,3S,4S,5R,6R)-6-[[(3S,4aR,6aR,6bS,8aS,12aS,14aR,14bR)-8a-carboxy-4,4,6a,6b,11,11,14b-heptamethyl-1,2,3,4a,5,6,7,8,9,10,12,12a,14,14a-tetradecahydropicen-3-yl]oxy]-3,5-dihydroxy-4-[(2S,3R,4S,5R)-3,4,5-trihydroxyoxan-2-yl]oxyoxane-2-carboxylic acid
• SCHEMBL16556181
• CHEBI:183931
• AKOS015897153
• Q-100908
• (2S,3S,4S,5R,6R)-6-(((3S,4aR,6aR,6bS,8aS,12aS,14aR,14bR)-8a-Carboxy-4,4,6a,6b,11,11,14b-heptamethyl-1,2,3,4,4a,5,6,6a,6b,7,8,8a,9,10,11,12,12a,14,14a,14b-icosahydropicen-3-yl)oxy)-3,5-dihydroxy-4-(((2S,3R,4S,5R)-3,4,5-trihydroxytetrahydro-2H-pyran-2-yl)oxy)tetrahydro-2H-pyran-2-carboxylic acid
• CHEMBL470172
• HY-N0330
• (2S,3S,4S,5R,6R)-6-{[(3S,4AR,6AR,6BS,8AS,12AS,14AR,14BR)-8A-CARBOXY-4,4,6A,6B,11,11,14B-HEPTAMETHYL-1,2,3,4A,5,6,7,8,9,10,12,12A,14,14A-TETRADECAHYDROPICEN-3-YL]OXY}-3,5-DIHYDROXY-4-{[(2S,3R,4S,5R)-3,4,5-TRIHYDROXYOXAN-2-YL]OXY}OXANE-2-CARBOXYLIC ACID

• MDL： MFCD11042256
• Inchi： 1S/C41H64O13/c1-36(2)14-16-41(35(49)50)17-15-39(6)20(21(41)18-36)8-9-24-38(5)12-11-25(37(3,4)23(38)10-13-40(24,39)7)52-34-29(46)30(28(45)31(54-34)32(47)48)53-33-27(44)26(43)22(42)19-51-33/h8,21-31,33-34,42-46H,9-19H2,1-7H3,(H,47,48)(H,49,50)/t21-,22+,23-,24+,25-,26-,27+,28-,29+,30-,31-,33-,34+,38-,39+,40+,41-/m0/s1
• InChI Key： HWYBGIDROCYPOE-WEAQAMGWSA-N
• SMILES： C[C@@]12CC[C@H]3C([C@H](CC[C@]3(C)[C@H]1CC=C1[C@@H]3CC(C)(C)CC[C@@]3(CC[C@@]21C)C(=O)O)O[C@@H]1O[C@H](C(=O)O)[C@@H](O)[C@H](O[C@@H]2OC[C@@H](O)[C@H](O)[C@H]2O)[C@H]1O)(C)C

Computed Properties

• Exact Mass: 764.43500
• Monoisotopic Mass: 764.43469209 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 54
• Rotatable Bond Count: 6
• Complexity: 1510
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 17
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 213
• Molecular Weight: 764.9
• XLogP3: 4.6

Experimental Properties

• Color/Form: Powder
• Density: 1.4±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 886.2°C at 760 mmHg
• Flash Point: 263.1±27.8 °C
• Refractive Index: 1.605
• PSA: 212.67000
• LogP: 3.61340
• Vapor Pressure: No data available

Momordin Ic Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： 24/25
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpene saponins
• Triterpenoids

Additional information on Momordin Ic

Momordin Ic (CAS No. 96990-18-0): A Comprehensive Overview

Momordin Ic, also known as Momordica charantia triterpenoid, is a bioactive compound isolated from the seeds of the plant Momordica charantia, commonly referred to as bitter melon. This compound has garnered significant attention in recent years due to its diverse pharmacological properties and potential therapeutic applications. With the CAS registry number 96990-18-0, Momordin Ic has been extensively studied for its role in antioxidant activity, anti-inflammatory effects, and its potential in anticancer therapy.

The chemical structure of Momordin Ic is characterized by a complex triterpenoid skeleton, which contributes to its unique biological activities. Recent studies have highlighted its ability to modulate cellular signaling pathways, particularly those involved in oxidative stress and inflammation. For instance, research published in 2023 demonstrated that Momordin Ic significantly reduces reactive oxygen species (ROS) levels in human fibroblast cells, indicating its potent antioxidant properties. This makes it a promising candidate for the development of natural antioxidants in functional foods and skincare products.

In addition to its antioxidant effects, Momordin Ic has shown remarkable anti-inflammatory activity. A study conducted by researchers at the University of Tokyo revealed that this compound inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This finding underscores its potential application in the treatment of chronic inflammatory diseases, including arthritis and cardiovascular disorders.

One of the most exciting areas of research involving Momordin Ic is its potential role in anticancer therapy. Preclinical studies have demonstrated that this compound induces apoptosis in various cancer cell lines, including breast, colon, and liver cancer cells. A groundbreaking study published in the journal *Cancer Letters* in 2023 reported that Momordin Ic enhances the efficacy of chemotherapeutic drugs by modulating drug resistance pathways. This suggests that it could be used as an adjuvant therapy to improve the outcomes of conventional cancer treatments.

Furthermore, Momordin Ic has been investigated for its effects on metabolic disorders. Animal studies have shown that it improves insulin sensitivity and reduces hyperglycemia in diabetic mice models. These findings align with traditional uses of bitter melon in folk medicine for managing diabetes and other metabolic conditions.

The global demand for natural bioactive compounds like Momordin Ic is rising due to increasing consumer preference for plant-based remedies and functional ingredients. The compound's availability through sustainable extraction methods from bitter melon seeds ensures a steady supply for both research and commercial applications.

In conclusion, Momordin Ic (CAS No. 96990-18-0) represents a valuable natural product with a wide range of therapeutic potentials. Its antioxidant, anti-inflammatory, anticancer, and metabolic-regulating properties make it a subject of intense scientific interest. As ongoing research continues to unravel its mechanisms of action and clinical applications, Momordin Ic is poised to play a significant role in the development of novel therapeutics and health supplements.